Cas no 1251607-92-7 (N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251607-92-7
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 5812115
• PubChem ID: 49666072
• Update Time: 2025-06-08

N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide
• VU0625007-1
• N~6~-(3-methoxybenzyl)-N~6~-(3-methylphenyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• AKOS021888464
• F3406-8452
• N-(3-methoxybenzyl)-N-(m-tolyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• 1251607-92-7
• N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• Inchi： 1S/C21H20N4O3S/c1-16-5-3-7-18(11-16)25(13-17-6-4-8-19(12-17)28-2)29(26,27)20-9-10-21-23-22-15-24(21)14-20/h3-12,14-15H,13H2,1-2H3
• InChI Key： HJJAFLWFDWQELU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=CN2C=1)(N(C1C=CC=C(C)C=1)CC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 408.12561169g/mol
• Monoisotopic Mass: 408.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide

Introduction to N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-6-sulfonamide and Its Applications in Modern Chemical Biology

N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-6-sulfonamide (CAS No. 1251607-92-7) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic sulfonamides, which are well-known for their diverse biological activities and have been extensively studied in drug discovery and development.

The molecular structure of N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-6-sulfonamide features a triazolopyridine core appended with sulfonamide functional groups. The presence of both 3-methoxyphenyl and 3-methylphenyl substituents contributes to its complex pharmacophoric profile, making it a promising candidate for further investigation in medicinal chemistry. The sulfonamide moiety is particularly noteworthy, as it is frequently employed in the design of bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic benefits. N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-6-sulfonamide has emerged as a compound of interest in this context. Its unique structural features suggest that it may exhibit properties such as receptor binding affinity and metabolic stability, which are crucial for the development of effective pharmaceutical agents. The triazolopyridine scaffold is known to be present in several bioactive molecules, including antiviral and anticancer agents, further highlighting the potential of this compound.

The synthesis of N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-6-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the sulfonamide group at the 6-position of the triazolopyridine ring is a critical step in the synthesis. This step often involves the use of sulfonyl chlorides or sulfonyl azides as electrophilic reagents, which react with appropriate nucleophiles to form the desired sulfonamide linkage. The use of protecting groups may also be necessary to ensure regioselectivity and prevent unwanted side reactions.

The pharmacological evaluation of N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-6-sulfonamide has revealed several interesting properties that make it a compelling candidate for further development. Initial studies have shown that this compound exhibits moderate binding affinity for certain biological targets, suggesting potential therapeutic activity. For instance, it has been demonstrated to interact with enzymes and receptors involved in inflammatory pathways. These interactions may lead to anti-inflammatory effects, making the compound a candidate for treating conditions such as arthritis or other inflammatory disorders.

In addition to its potential therapeutic applications, N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-6-sulfonamide has also been investigated for its ability to modulate cellular processes. Research has indicated that this compound can influence various signaling pathways that are relevant to diseases such as cancer and neurodegenerative disorders. By targeting specific enzymes or receptors within these pathways, the compound may be able to inhibit disease progression or alleviate symptoms associated with these conditions.

The chemical biology community has been particularly interested in exploring the mechanisms by which N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-6-sulfonamide exerts its effects. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-activity relationships (SAR) of this compound. These studies have provided valuable insights into how the molecular structure influences binding affinity and biological activity. Understanding these relationships is crucial for optimizing the compound's properties and developing more effective derivatives.

The future prospects for N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-6-sulfonamide are promising. Ongoing research aims to explore its potential in preclinical studies and clinical trials for various therapeutic indications. The compound's unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. Additionally， efforts are being made to develop novel synthetic methodologies that could improve the efficiency and scalability of its production.

In conclusion，N-(N-(3-Methoxyphenyl)methyl-N-(...');">1251607-92-7> is a fascinating organic compound with significant potential in chemical biology。 Its unique structure， combined with its demonstrated biological activity， makes it a valuable candidate for further research。 As our understanding of its pharmacological properties continues to grow， so too will its potential applications in medicine。 The continued exploration of this compound promises exciting developments in drug discovery and therapeutic innovation。